4-{[2,5-Dioxo-1-(4-propoxyphenyl)pyrrolidin-3-yl][2-(4-methoxyphenyl)ethyl]amino}-4-oxobutanoic acid

• Molecular Formula: C26H30N2O7
• Molecular Weight: 482.5 g/mol
• IUPAC Name: 4-[[2,5-dioxo-1-(4-propoxyphenyl)pyrrolidin-3-yl]-[2-(4-methoxyphenyl)ethyl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C26H30N2O7/c1-3-16-35-21-10-6-19(7-11-21)28-24(30)17-22(26(28)33)27(23(29)12-13-25(31)32)15-14-18-4-8-20(34-2)9-5-18/h4-11,22H,3,12-17H2,1-2H3,(H,31,32)
• InChI Key: HEJZYARFBOMUPS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N(CCC3=CC=C(C=C3)OC)C(=O)CCC(=O)O

Description

4-{[2,5-Dioxo-1-(4-propoxyphenyl)pyrrolidin-3-yl][2-(4-methoxyphenyl)ethyl]amino}-4-oxobutanoic acid is a complex organic compound with a unique structure that includes a pyrrolidine ring, propoxyphenyl, and methoxyphenyl groups

Preparation Methods

The synthesis of 4-{[2,5-Dioxo-1-(4-propoxyphenyl)pyrrolidin-3-yl][2-(4-methoxyphenyl)ethyl]amino}-4-oxobutanoic acid involves multiple stepsThe reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the aromatic rings, using reagents like sodium hydroxide or halogens. The major products formed from these reactions depend on the specific conditions and reagents used

Scientific Research Applications

4-{[2,5-Dioxo-1-(4-propoxyphenyl)pyrrolidin-3-yl][2-(4-methoxyphenyl)ethyl]amino}-4-oxobutanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-{[2,5-Dioxo-1-(4-propoxyphenyl)pyrrolidin-3-yl][2-(4-methoxyphenyl)ethyl]amino}-4-oxobutanoic acid involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to involve modulation of signaling pathways and gene expression .

Comparison with Similar Compounds

Compared to other similar compounds, 4-{[2,5-Dioxo-1-(4-propoxyphenyl)pyrrolidin-3-yl][2-(4-methoxyphenyl)ethyl]amino}-4-oxobutanoic acid stands out due to its unique combination of functional groups and structural features. Similar compounds include:

• 4-(2-{[2,5-Dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}ethyl)benzenesulfonamide
• 2,5-Dioxo-1-pyrrolidinyl 5- 4-(1,2,4,5-tetrazin-3-yl)benzylamino -5-oxopentanoate These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture .